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Compound of Interest

Compound Name: 3-Chlorophenyl isothiocyanate

Cat. No.: B1345756 Get Quote

Essential Safety and Handling Guide for 3-
Chlorophenyl Isothiocyanate
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 3-Chlorophenyl isothiocyanate, including detailed

operational and disposal plans.

Chemical Identity and Hazards:

3-Chlorophenyl isothiocyanate is a hazardous chemical that requires strict safety protocols.

It is classified as toxic if swallowed, in contact with skin, or if inhaled.[1] It causes skin and

serious eye irritation, and may cause allergy or asthma symptoms or breathing difficulties if

inhaled, as well as respiratory irritation.[1][2] It is also a lachrymator, a substance that causes

tearing.[2]
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Hazard Classification Category

Acute Toxicity, Oral Category 3[1]

Acute Toxicity, Dermal Category 3[1]

Acute Toxicity, Inhalation Category 3[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2[1]

Respiratory Sensitization Category 1[1]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory System)[1]

Physical and Chemical Properties:

Property Value

CAS Number 2392-68-9[1][3]

Molecular Formula C₇H₄ClNS[3][4]

Molecular Weight 169.63 g/mol [3]

Appearance Clear, colorless to yellow liquid[4][5]

Boiling Point 249-250 °C

Density 1.292 g/mL at 25 °C

Refractive Index n20/D 1.6585

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial to minimize risk.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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Fume Hood: All work must be conducted in a certified chemical fume hood with proper

ventilation.[1][6]

Gather PPE: Assemble and inspect all necessary Personal Protective Equipment (PPE).

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[1][2]

Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite) readily

available.[1][6]

2. Personal Protective Equipment (PPE):

Proper PPE is critical to prevent exposure.

Body Part Recommended Protection Specification

Eyes/Face Safety Goggles & Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.[1][7]

Skin
Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves (e.g., nitrile rubber,

inspect for tears before use)

and a lab coat or chemical-

resistant apron.[1][7]

Respiratory
Respirator with appropriate

filter

In case of inadequate

ventilation, wear a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1]
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3. Handling:

Transfer: Use only non-sparking tools and ground and bond containers when transferring the

material to prevent static discharge.[6]

Container: Keep the container tightly closed when not in use.[1]

Avoidance: Avoid breathing vapors or mist and prevent contact with skin and eyes.[1]

Prohibition: Do not eat, drink, or smoke in the handling area.[1][6]

4. Post-Handling:

Decontamination: Wash hands and any exposed skin thoroughly after handling.[1][6]

PPE Removal: Remove and properly store or dispose of contaminated PPE.[6]

Work Area: Clean the work area thoroughly.

Emergency Procedures
Spill Response:

Evacuate the area and eliminate all ignition sources.[6]

Wear appropriate PPE, including respiratory protection.[6]

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[1][6]

Collect the absorbed material into a suitable, labeled container for disposal.[1][6]

Ventilate the area and wash the spill site after material pickup is complete.[6]

First Aid:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][8]

Disposal Plan
All waste must be disposed of in accordance with federal, state, and local environmental

regulations.

Waste Collection: Collect waste in a suitable, labeled, and tightly closed container.[1]

Contaminated Materials: Any materials that have come into contact with 3-Chlorophenyl
isothiocyanate, including absorbent materials from spills and contaminated PPE, should be

treated as hazardous waste.

Consultation: Consult with your institution's environmental health and safety (EHS)

department for specific disposal procedures.[6]
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Workflow for Safe Handling of 3-Chlorophenyl
Isothiocyanate
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Chlorophenyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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